![molecular formula C16H17N5O5S B1265163 N'-[(2-methyl-3-nitrophenyl)-oxomethyl]-2-(4-morpholinyl)-4-thiazolecarbohydrazide](/img/structure/B1265163.png)
N'-[(2-methyl-3-nitrophenyl)-oxomethyl]-2-(4-morpholinyl)-4-thiazolecarbohydrazide
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Overview
Description
N'-[(2-methyl-3-nitrophenyl)-oxomethyl]-2-(4-morpholinyl)-4-thiazolecarbohydrazide is a C-nitro compound.
Scientific Research Applications
1. Hypoxic Cell Detection
A study by Feng et al. (2016) developed a novel fluorescent probe for selective detection of hypoxia or nitroreductase in tumor cells. This probe, utilizing 4-nitroimidazole moiety and morpholine groups, displayed high selectivity and sensitivity, showing potential for biomedical research applications in disease-relevant hypoxia imaging.
2. Antimicrobial Activity
Research by Gul et al. (2017) and Ramana Mutchu et al. (2018) demonstrated that 1,3,4-oxadiazole and thiazole derivatives, structurally related to the compound , exhibited significant antimicrobial properties. This suggests potential applications in developing new antimicrobial agents.
3. Cancer Research
In the context of cancer research, compounds with structural similarities have shown significant results. For instance, Verge & Roffey (1975) found that certain thiazole derivatives exhibited moderate activity against cancer-related pathogens, indicating a potential role in anticancer drug development.
4. Antitumor Potency
Turan-Zitouni et al. (2018) synthesized thiazole-tetralin derivatives with significant antitumor efficiency, particularly against breast and lung carcinoma cell lines. This suggests a promising area for further exploration in cancer treatment.
5. Structural and Spectral Studies
Aparna et al. (2011) conducted structural and spectral studies on related oxadiazole derivatives, which are crucial for understanding the physical and chemical properties of these compounds and their potential applications in various fields, including material science.
properties
Molecular Formula |
C16H17N5O5S |
---|---|
Molecular Weight |
391.4 g/mol |
IUPAC Name |
N'-(2-methyl-3-nitrobenzoyl)-2-morpholin-4-yl-1,3-thiazole-4-carbohydrazide |
InChI |
InChI=1S/C16H17N5O5S/c1-10-11(3-2-4-13(10)21(24)25)14(22)18-19-15(23)12-9-27-16(17-12)20-5-7-26-8-6-20/h2-4,9H,5-8H2,1H3,(H,18,22)(H,19,23) |
InChI Key |
SFCSLMCAPBEOII-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NNC(=O)C2=CSC(=N2)N3CCOCC3 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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